6-Hydroxy-2,4-dimethylnicotinonitrile

• IUPAC Name: 2,4-dimethyl-6-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C8H8N2O/c1-5-3-8(11)10-6(2)7(5)4-9/h3H,1-2H3,(H,10,11)
• InChI Key: OSLDZOOVQHCMAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=C1C#N)C
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol
• CAS No.: 1704-19-4

Description

6-Hydroxy-2,4-dimethylnicotinonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.165. The purity is usually 95%.
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Scientific Research Applications

Application in Alzheimer's Disease Research

6-Hydroxy-2,4-dimethylnicotinonitrile, as a part of the compound [18F]FDDNP, has been utilized in Alzheimer's disease research. Specifically, it has been used in positron emission tomography (PET) to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This compound has shown potential in facilitating diagnostic assessments and assisting in monitoring responses during experimental treatments for Alzheimer's disease (Shoghi-Jadid et al., 2002).

Role in Enhancing Drug Solubility

A derivative of this compound, dimethyl-BCD, has been studied for its role in enhancing the solubility of all-trans retinoic acid. This enhancement of solubility can significantly affect the drug's toxicity, illustrating the potential of this compound derivatives in pharmaceutical applications (Pitha & Szente, 1983).

In Chemical Reactions

This compound has been implicated in various chemical reactions. For example, studies have examined its behavior in reactions with hydroxide ions, demonstrating its reactivity and potential applications in synthetic chemistry (Crampton et al., 1989).

In Antimicrobial and Antioxidant Studies

Derivatives of this compound have been tested for their antimicrobial and antioxidant properties. These studies have shown that certain derivatives exhibit significant activities, highlighting their potential use in medical and pharmaceutical research (Al-Hazmy et al., 2022).

In Environmental Monitoring

Compounds based on this compound have been synthesized for use as optical devices in the detection of environmental contaminants, such as cyanide in water. This application is critical for environmental safety and monitoring (Schramm et al., 2016).

Biodegradation Research

The biodegradation of plastic monomers, such as 2,6-Dimethylphenol, closely related to this compound, has been a focus of environmental research. Studies on bacterial strains capable of degrading these compounds are crucial for addressing plastic pollution (Ji et al., 2019).

Corrosion Inhibition Research

This compound derivatives have been evaluated as corrosion inhibitors for various metals in acidic environments. This research is vital for industrial applications, particularly in protecting infrastructure and machinery (Ansari et al., 2015).